N-[cyano(2-methylphenyl)methyl]-4-(methoxymethyl)benzamide

• IUPAC Name: N-[cyano-(2-methylphenyl)methyl]-4-(methoxymethyl)benzamide
• InChI: InChI=1S/C18H18N2O2/c1-13-5-3-4-6-16(13)17(11-19)20-18(21)15-9-7-14(8-10-15)12-22-2/h3-10,17H,12H2,1-2H3,(H,20,21)
• InChI Key: RMMMHRZOTNGZJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C#N)NC(=O)C2=CC=C(C=C2)COC
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

“N-[cyano(2-methylphenyl)methyl]-4-(methoxymethyl)benzamide” is a chemical compound with the linear formula C15H12N2O. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals. The CAS Number for this compound is 108618-97-9.

Synthesis Analysis

The synthesis of cyanoacetamides, such as “this compound”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Chemical Reactions Analysis

Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Safety and Hazards

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